Cas no 743451-38-9 (2,4-dichloro-5-{(4-methoxyphenyl)methylsulfamoyl}benzoic acid)

• Product Name: 2,4-dichloro-5-{(4-methoxyphenyl)methylsulfamoyl}benzoic acid
• CAS No: 743451-38-9
• MF: C₁₅H₁₃Cl₂NO₅S
• MW: 390.238421201706
• CID: 3106885
• PubChem ID: 2119293
• Update Time: 2025-06-26

2,4-dichloro-5-{(4-methoxyphenyl)methylsulfamoyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-5-{[(4-methoxybenzyl)amino]sulfonyl}benzoic acid
• 2,4-dichloro-5-{(4-methoxyphenyl)methylsulfamoyl}benzoic acid
• 2,4-dichloro-5-{[(4-methoxyphenyl)methyl]sulfamoyl}benzoicacid
• 743451-38-9
• SR-01000050548-1
• Z53039558
• AKOS000116851
• SR-01000050548
• 2,4-dichloro-5-[(4-methoxyphenyl)methylsulfamoyl]benzoic Acid
• EN300-09065
• 2,4-dichloro-5-{[(4-methoxyphenyl)methyl]sulfamoyl}benzoic acid

• Inchi： 1S/C15H13Cl2NO5S/c1-23-10-4-2-9(3-5-10)8-18-24(21,22)14-6-11(15(19)20)12(16)7-13(14)17/h2-7,18H,8H2,1H3,(H,19,20)
• InChI Key： ABSCWQLZMNGFSG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)O)C=C1S(NCC1C=CC(=CC=1)OC)(=O)=O)Cl

Computed Properties

• Exact Mass: 388.989
• Monoisotopic Mass: 388.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 101Ų

Additional information on 2,4-dichloro-5-{(4-methoxyphenyl)methylsulfamoyl}benzoic acid

2,4-Dichloro-5-{(4-methoxyphenyl)methylsulfamoyl}benzoic Acid: A Comprehensive Overview

2,4-Dichloro-5-{(4-methoxyphenyl)methylsulfamoyl}benzoic acid, identified by the CAS registry number 743451-38-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamide derivatives, which have been extensively studied for their diverse biological activities. The structure of this compound is characterized by a benzoic acid moiety substituted with dichloro groups at positions 2 and 4, and a sulfamoyl group attached to position 5. The sulfamoyl group is further substituted with a methoxyphenyl methyl group, adding complexity and functionality to the molecule.

The synthesis of 2,4-dichloro-5-{(4-methoxyphenyl)methylsulfamoyl}benzoic acid involves a series of carefully designed chemical reactions. Typically, the starting material is a dichlorobenzoic acid derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the sulfamoyl group. The methoxyphenyl methyl group is introduced through either alkylation or acylation reactions, depending on the specific conditions and reagents used. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.

Recent studies have highlighted the potential of CAS No. 743451-38-9 as a promising candidate in drug discovery. The compound exhibits significant biological activity, particularly in anti-inflammatory and antitumor assays. Researchers have reported that the sulfonamide group plays a crucial role in modulating the pharmacokinetic properties of the molecule, enhancing its bioavailability and reducing toxicity. Furthermore, the presence of the methoxyphenyl group contributes to the compound's ability to interact with specific cellular targets, making it a valuable lead for developing novel therapeutic agents.

In addition to its pharmacological applications, 2,4-dichloro-5-{(4-methoxyphenyl)methylsulfamoyl}benzoic acid has shown promise in materials science. Its unique chemical structure allows for potential applications in polymer chemistry and nanotechnology. For instance, derivatives of this compound have been explored as additives in polymer blends to improve mechanical properties and thermal stability. Recent research has also focused on its use as a precursor for synthesizing advanced materials with tailored functionalities.

The environmental impact of CAS No. 743451-38-9 has been a topic of recent interest. Studies have investigated its biodegradation pathways under various environmental conditions, revealing that the compound undergoes rapid microbial degradation under aerobic conditions. This finding is significant for assessing its ecological safety and ensuring sustainable industrial applications.

In conclusion, 2,4-dichloro-5-{(4-methoxyphenyl)methylsulfamoyl}benzoic acid, with its unique chemical structure and versatile functional groups, represents a valuable compound with wide-ranging applications in pharmaceuticals, materials science, and environmental chemistry. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance as a key molecule in contemporary chemical research.